![molecular formula C8H12O3 B1590716 Methyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate CAS No. 41088-52-2](/img/structure/B1590716.png)
Methyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate
Cat. No. B1590716
M. Wt: 156.18 g/mol
InChI Key: QCGKUFZYSPBMAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691920B2
Procedure details
To a 3-neck 100 mL flask equipped with an argon inlet, stir bar and distillation apparatus was added 1-octadecanol (5.03 g, 19 mmol, obtained from Sigma-Aldrich), methyl 3,4-epoxycyclohexanecarboxylate (ERL-4140, 8.69 g, 56 mmol, obtained from Dow Chemical Company), 1,4-diazabicyclo[2.2.2]octane (DABCO™, 1.02 g, 9.1 mmol, obtained from Sigma-Aldrich) and toluene (15 mL). The reaction mixture was refluxed until methanol ceased collecting in the receiving flask and the completion of the reaction was confirmed by 1H NMR spectroscopy. The still pot from the distillation was diluted with toluene (15 mL) and washed with brine (3×15 mL). The organic layer was separated, dried over MgSO4 and filtered. The solvent was removed in vacuo. The excess methyl 3,4-epoxycyclohexane carboxylate was removed via Kugelrohr distillation under reduced vacuum to give 6.78 g (87%) of a white solid (mp=32-34° C.) of octadecyl 3,4-epoxycyclohexanecarboxylate. 1H NMR (CDCl3, δ): 4.06 (td, J=6.7, 1.9 Hz, 2H), 3.25-3.14 (m, 2H), 2.55-2.45 (m, 1H), 2.31-1.26 (m, 38H), 0.88 (t, J=6.7 Hz, 3H).
Name
Yield
87%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([OH:19])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18].[O:20]1[CH:26]2[CH:21]1[CH2:22][CH:23]([C:27](OC)=[O:28])[CH2:24][CH2:25]2.N12CCN(CC1)CC2.C1(C)C=CC=CC=1>CO>[O:20]1[CH:26]2[CH:21]1[CH2:22][CH:23]([C:27]([O:19][CH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH3:18])=[O:28])[CH2:24][CH2:25]2
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Inputs
Step One
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Name
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|
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Quantity
|
5.03 g
|
|
Type
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reactant
|
|
Smiles
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C(CCCCCCCCCCCCCCCCC)O
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|
Name
|
|
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Quantity
|
8.69 g
|
|
Type
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reactant
|
|
Smiles
|
O1C2CC(CCC21)C(=O)OC
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|
Name
|
|
|
Quantity
|
1.02 g
|
|
Type
|
reactant
|
|
Smiles
|
N12CCN(CC1)CC2
|
|
Name
|
|
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Quantity
|
15 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
|
CO
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
stir bar
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
To a 3-neck 100 mL flask equipped with an argon inlet
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
distillation apparatus
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
ceased collecting in the receiving flask
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DISTILLATION
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Type
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DISTILLATION
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Details
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The still pot from the distillation
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ADDITION
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Type
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ADDITION
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|
Details
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was diluted with toluene (15 mL)
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WASH
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Type
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WASH
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|
Details
|
washed with brine (3×15 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic layer was separated
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was removed in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The excess methyl 3,4-epoxycyclohexane carboxylate was removed via Kugelrohr distillation under reduced vacuum
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Outcomes
Product
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Name
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|
|
Type
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product
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|
Smiles
|
O1C2CC(CCC21)C(=O)OCCCCCCCCCCCCCCCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.78 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 90.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
